2-IMINOBIOTIN HYDROBROMIDE
2-IMINOBIOTIN HYDROBROMIDE
Brand Name:
Vulcanchem
CAS No.:
13395-35-2
VCID:
VC0086554
InChI:
InChI=1S/C10H17N3O2S/c11-10-12-6-5-16-7(9(6)13-10)3-1-2-4-8(14)15/h6-7,9H,1-5H2,(H,14,15)(H3,11,12,13)/t6-,7-,9-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)O)N=C(N2)N
Molecular Formula:
C10H17N3O2S
Molecular Weight:
243.33 g/mol
2-IMINOBIOTIN HYDROBROMIDE
CAS No.: 13395-35-2
Main Products
VCID: VC0086554
Molecular Formula: C10H17N3O2S
Molecular Weight: 243.33 g/mol
| CAS No. | 13395-35-2 |
|---|---|
| Product Name | 2-IMINOBIOTIN HYDROBROMIDE |
| Molecular Formula | C10H17N3O2S |
| Molecular Weight | 243.33 g/mol |
| IUPAC Name | 5-[(3aS,4S,6aR)-2-amino-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoic acid |
| Standard InChI | InChI=1S/C10H17N3O2S/c11-10-12-6-5-16-7(9(6)13-10)3-1-2-4-8(14)15/h6-7,9H,1-5H2,(H,14,15)(H3,11,12,13)/t6-,7-,9-/m0/s1 |
| Standard InChIKey | WWVANQJRLPIHNS-ZKWXMUAHSA-N |
| Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)O)N=C(N2)N |
| SMILES | C1C2C(C(S1)CCCCC(=O)O)N=C(N2)N |
| Canonical SMILES | C1C2C(C(S1)CCCCC(=O)O)N=C(N2)N |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | (3aR,6S,6aS)-2-amino-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole-6-pentanoic acid |
| PubChem Compound | 128878 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume